Cas no 1261887-52-8 (3,3'-Bis(trifluoromethyl)-2-nitrobiphenyl)

• Product Name: 3,3'-Bis(trifluoromethyl)-2-nitrobiphenyl
• CAS No: 1261887-52-8
• MF: C₁₄H₇F₆NO₂
• MW: 335.201304674149
• CID: 4990858
• Update Time: 2025-05-23

3,3'-Bis(trifluoromethyl)-2-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bis(trifluoromethyl)-2-nitrobiphenyl

• Inchi： 1S/C14H7F6NO2/c15-13(16,17)9-4-1-3-8(7-9)10-5-2-6-11(14(18,19)20)12(10)21(22)23/h1-7H
• InChI Key： BZJWFMWRIDTCAJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1[N+](=O)[O-])C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 431
• XLogP3: 5.1
• Topological Polar Surface Area: 45.8

Additional information on 3,3'-Bis(trifluoromethyl)-2-nitrobiphenyl

3,3'-Bis(trifluoromethyl)-2-nitrobiphenyl: A Comprehensive Overview

The compound 3,3'-Bis(trifluoromethyl)-2-nitrobiphenyl (CAS No. 1261887-52-8) is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes two trifluoromethyl groups attached to the biphenyl ring system and a nitro group at the 2-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3,3'-Bis(trifluoromethyl)-2-nitrobiphenyl, allowing researchers to explore its potential in diverse areas. One of the most promising applications is in the field of materials science, where this compound has been utilized as a building block for advanced materials with tailored electronic properties. The trifluoromethyl groups contribute to the molecule's stability and electron-withdrawing characteristics, while the nitro group enhances its reactivity under specific conditions.

In addition to its role in materials science, 3,3'-Bis(trifluoromethyl)-2-nitrobiphenyl has shown potential in pharmaceutical research. Studies have demonstrated that this compound can serve as a precursor for bioactive molecules with therapeutic properties. Its ability to undergo various chemical transformations makes it a valuable intermediate in drug discovery processes. Researchers have also explored its use in catalytic reactions, where it acts as a ligand or catalyst in organic synthesis.

The unique electronic properties of 3,3'-Bis(trifluoromethyl)-2-nitrobiphenyl have also drawn attention in the field of optoelectronics. Its ability to absorb and emit light at specific wavelengths makes it a candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have focused on optimizing its electronic structure to enhance its performance in these devices, paving the way for future innovations in energy-efficient technologies.

Furthermore, 3,3'-Bis(trifluoromethyl)-2-nitrobiphenyl has been investigated for its environmental impact and degradation pathways. Understanding its behavior under various environmental conditions is crucial for assessing its safety and sustainability. Research has shown that this compound undergoes biodegradation under specific microbial conditions, which is an important consideration for its industrial use.

In conclusion, 3,3'-Bis(trifluoromethyl)-2-nitrobiphenyl (CAS No. 1261887-52-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in synthetic chemistry, materials science, pharmaceutical research, and optoelectronics. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and scientific frontiers.